Cas no 2172139-79-4 (4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2172139-79-4
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 6550617
• PubChem ID: 165849765
• Update Time: 2025-06-16

4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one
• EN300-1301194
• 2172139-79-4

• Inchi： 1S/C11H11F3N2O/c12-11(13,14)7-1-2-9-8(4-7)6(5-15)3-10(17)16-9/h1-2,4,6H,3,5,15H2,(H,16,17)
• InChI Key： KSHXMMZHXUVECE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(CN)CC(N2)=O)(F)F

Computed Properties

• Exact Mass: 244.08234746g/mol
• Monoisotopic Mass: 244.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one

Comprehensive Overview of 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2172139-79-4)

The compound 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2172139-79-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure features a tetrahydroquinolin-2-one scaffold, which is known for its bioactivity and versatility in drug design. The presence of a trifluoromethyl group and an aminomethyl substituent enhances its potential for interactions with biological targets, making it a promising candidate for further development.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug discovery. The 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one exemplifies this trend, as researchers explore its applications in treating neurological disorders and inflammatory conditions. Its CAS No. 2172139-79-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of this compound lies in its structural modularity. The tetrahydroquinolin-2-one core can be further functionalized, allowing for the synthesis of derivatives with tailored properties. This flexibility aligns with the current focus on fragment-based drug design, where small molecules like 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one serve as building blocks for larger, more complex therapeutics.

From a synthetic perspective, the incorporation of the trifluoromethyl group poses both challenges and opportunities. Modern techniques such as photocatalysis and transition-metal catalysis have been employed to streamline the synthesis of similar compounds, reducing costs and improving yields. These advancements are particularly relevant to industries seeking scalable and sustainable production methods for high-value intermediates like CAS No. 2172139-79-4.

The agrochemical sector has also shown interest in 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one, given the efficacy of fluorinated compounds in pest control. Its potential as a precursor for herbicides or fungicides is under investigation, driven by the need for environmentally friendly alternatives with minimal resistance development. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility.

Researchers frequently inquire about the physicochemical properties of CAS No. 2172139-79-4, including solubility, stability, and bioavailability. These parameters are crucial for optimizing formulations and ensuring consistent performance in both laboratory and industrial settings. Computational modeling and high-throughput screening have accelerated the characterization of such compounds, enabling faster translation from bench to market.

In conclusion, 4-(aminomethyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-2-one represents a compelling case study in the intersection of medicinal chemistry and material science. Its CAS No. 2172139-79-4 serves as a gateway to exploring innovative applications, from next-generation therapeutics to sustainable agrochemicals. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.